Cas no 15676-19-4 (7-Cyano-7-deaza-2'-deoxyadenosine)

• Product Name: 7-Cyano-7-deaza-2'-deoxyadenosine
• CAS No: 15676-19-4
• MF: C₁₂H₁₃N₅O₃
• MW: 275.263321638107
• CID: 180423
• PubChem ID: 204132
• Update Time: 2025-04-19

7-Cyano-7-deaza-2'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2-deoxy-b-D-erythro-pentofuranosyl)-
• 4-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-Amino-7-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 2'-Deoxytoyocamycin
• BRN 5106346
• 4-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• CHEMBL3143100
• DTXSID30166123
• 15676-19-4
• 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl)-
• 4-Amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl)-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
• 7-Cyano-7-deaza-2'-deoxyadenosine

• Inchi： 1S/C12H13N5O3/c13-2-6-3-17(9-1-7(19)8(4-18)20-9)12-10(6)11(14)15-5-16-12/h3,5,7-9,18-19H,1,4H2,(H2,14,15,16)/t7-,8+,9+/m0/s1
• InChI Key： LUOPPZJCJZYTQK-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O

Computed Properties

• Exact Mass: 275.102
• Monoisotopic Mass: 275.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 674.8°Cat760mmHg
• Flash Point: 361.9°C
• Refractive Index: 1.814

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines